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Compound of Interest

Compound Name: (4-Aminobenzoyl)-L-glutamic acid

Cat. No.: B030231 Get Quote

An In-depth Technical Guide to N-(p-Aminobenzoyl)glutamic Acid

For Researchers, Scientists, and Drug Development
Professionals
N-(p-Aminobenzoyl)glutamic acid, also known as pABG, is a dipeptide formed from the

condensation of p-aminobenzoic acid and L-glutamic acid.[1][2] It holds significant interest for

researchers as a key metabolite in folate catabolism.[3][4] Understanding its properties and

metabolic fate is crucial for studies in nutrition, drug metabolism, and microbiology. This guide

provides a comprehensive overview of its physical and chemical characteristics, detailed

experimental protocols, and its role in metabolic pathways.

Core Physical and Chemical Properties
N-(p-Aminobenzoyl)glutamic acid typically presents as a light tan, off-white, or beige crystalline

powder or waxy solid.[1][4] It is hygroscopic and should be stored in a dark, inert atmosphere,

preferably at -20°C.[1][5][6]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and analytical properties of N-(p-

Aminobenzoyl)glutamic acid.

Table 1: General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b030231?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2193546.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Aminobenzoyl_-L-glutamic-acid
https://www.benchchem.com/product/b565498
https://www.usbio.net/biochemicals/001956/N-/data-sheet
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2193546.htm
https://www.usbio.net/biochemicals/001956/N-/data-sheet
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2193546.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2193546_EN.htm
https://www.caymanchem.com/product/33919/n-(4-aminobenzoyl)-l-glutamic-acid-(hydrate)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₂H₁₄N₂O₅ [1][2][4]

Molecular Weight 266.25 g/mol [1][2][4]

Appearance
White to Light Tan

Solid/Powder
[1]

Melting Point
~170-175 °C (with

decomposition)
[1]

Boiling Point 409.45°C (rough estimate) [1][5]

Density 1.2846 g/cm³ (rough estimate) [1][5]

Optical Rotation [α] -15° (c=2 in 0.1N HCl) [1][5]

Storage Temperature -20°C [1][4][6]

Table 2: Solubility and Chemical Data
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Property Value Source(s)

pKa (predicted) 3.50 ± 0.10 [1][5]

Solubility

DMSO Sparingly (~1 mg/mL)

DMF ~1 mg/mL

PBS (pH 7.2) ~1 mg/mL

Aqueous Base Sparingly

Aqueous Acid Sparingly

Water Soluble

Methanol Soluble

UV Absorption (λmax) 287 nm [6][7]

InChIKey
GADGMZDHLQLZRI-

VIFPVBQESA-N
[1]

CAS Number 4271-30-1 [1][4]

Metabolic Role and Pathways
N-(p-Aminobenzoyl)glutamic acid is not synthesized endogenously in humans but is a primary

catabolite of folic acid (Vitamin B9).[3] Active forms of folate can undergo oxidative cleavage at

the C9-N10 bond, releasing pABG and a pteridine fragment.[3][8] Its concentration can serve

as a marker for folate degradation and turnover.[3] The metabolic fate of pABG differs between

microorganisms and humans.

In Bacteria (e.g., E. coli): pABG can be salvaged. It is imported into the cell by the AbgT

transporter and subsequently hydrolyzed by the enzyme p-aminobenzoyl-glutamate

hydrolase (PGH) into p-aminobenzoic acid (PABA) and glutamate.[5][9][10]

In Humans: pABG is a substrate for arylamine N-acetyltransferase 1 (NAT1), an enzyme that

catalyzes its acetylation.[8] The resulting compound, N-acetyl-p-aminobenzoylglutamate, is a
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major urinary metabolite of folic acid, indicating that NAT1 is important for the cellular

clearance of pABG.[8]

Metabolic Fate of N-(p-Aminobenzoyl)glutamic acid
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Metabolic fate of N-(p-Aminobenzoyl)glutamic acid.

Experimental Protocols
Synthesis via Reduction of N-p-nitrobenzoyl-L-glutamic
acid
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This protocol is a common and effective method for synthesizing N-(p-Aminobenzoyl)-L-

glutamic acid with high purity.[1][11][12] The procedure involves the catalytic reduction of a

nitro group to an amine.

Materials:

N-p-nitrobenzoyl-L-glutamic acid (starting material)

Methanol (solvent)

10% Palladium on carbon (Pd/C) catalyst

Ammonium formate (reducing agent)

Hydrochloric acid in methanol (for pH adjustment)

Reaction vessel with stirring capability

Filtration apparatus

Methodology:

Dissolution: In a suitable reaction vessel, dissolve 27.23 g (0.1 mol) of N-p-nitrobenzoyl-L-

glutamic acid in 118 g of methanol with stirring until the solid is completely dissolved.[1][11]

Catalyst Addition: Carefully add 0.59 g of 10% Pd/C catalyst to the solution.[1][11]

Reduction: Slowly add 18.92 g (0.3 mol) of ammonium formate to the reaction mixture.[1][11]

Reaction: Stir the mixture at room temperature for 30 minutes.[1][11] Monitor the reaction for

completion (e.g., by TLC or HPLC).

Catalyst Removal: After the reaction is complete, recover the Pd/C catalyst by filtration.[1]

[11]

Precipitation: Adjust the pH of the filtrate to 3 using a solution of hydrochloric acid in

methanol. This will cause the product to precipitate.[1][11]
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Crystallization: Allow the solution to stand for 30 minutes to ensure complete crystallization

of the product.[1][11]

Isolation and Washing: Filter the precipitated crystals and wash them with a small amount of

cold methanol to remove impurities.[1][11]

Drying: Dry the purified crystals to yield N-(p-Aminobenzoyl)-L-glutamic acid. The expected

yield is approximately 25.75 g (96.6%).[1][11]
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Synthesis Workflow of N-(p-Aminobenzoyl)glutamic acid

Start: N-p-nitrobenzoyl
-L-glutamic acid

1. Dissolve in Methanol

2. Add 10% Pd/C Catalyst

3. Add Ammonium Formate

4. Stir at Room Temp
(30 min)

5. Filter to Remove Pd/C

6. Adjust pH to 3 with HCl/Methanol

7. Crystallize (30 min)

8. Filter and Wash Crystals
with cold Methanol

Final Product:
N-(p-Aminobenzoyl)glutamic acid
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Synthesis workflow for N-(p-Aminobenzoyl)glutamic acid.
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Purification Protocol: Copper Salt Precipitation
For samples requiring higher purity, an alternative purification method involving copper salt

precipitation can be employed.[5]

Methodology:

Dissolve the crude N-(p-Aminobenzoyl)-L-glutamic acid in water (e.g., 2.7 g in 130 mL).[5]

Adjust the solution to pH 5.5 with aqueous NaOH.[5]

Add a 0.5M CuSO₄ solution portionwise to completely precipitate the copper salt of the

product.[5]

Filter the collected copper salt and suspend it in water.[5]

Bubble hydrogen sulfide (H₂S) gas through the suspension to precipitate copper sulfide

(CuS). (Caution: H₂S is highly toxic and must be handled in a fume hood with appropriate

safety measures).

Filter off the black CuS precipitate.[5]

Evaporate the filtrate to dryness and recrystallize the resulting residue from water to obtain

the highly purified product.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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